Cas no 876477-17-7 (2-2-(4-bromophenyl)ethyloxirane)

2-2-(4-bromophenyl)ethyloxirane structure
876477-17-7 structure
Product Name:2-2-(4-bromophenyl)ethyloxirane
CAS No:876477-17-7
Molecular Formula:C10H11BrO
Molecular Weight:227.097742319107
CID:6007132
PubChem ID:53632011

2-2-(4-bromophenyl)ethyloxirane Properties

Names and Identifiers

    • Oxirane, 2-[2-(4-bromophenyl)ethyl]-
    • 2-2-(4-bromophenyl)ethyloxirane
    • 876477-17-7
    • AKOS026730900
    • (.+-.)-4-(4-Bromophenyl)-1,2-epoxybutane
    • SCHEMBL411370
    • (+/-)-4-(4-Bromophenyl)-1,2-epoxybutane
    • IKUBVXDENXPRFO-UHFFFAOYSA-N
    • EN300-1240825
    • A1-15843
    • 2-[2-(4-bromophenyl)ethyl]oxirane
    • InChIKey: IKUBVXDENXPRFO-UHFFFAOYSA-N
    • Inchi: 1S/C10H11BrO/c11-9-4-1-8(2-5-9)3-6-10-7-12-10/h1-2,4-5,10H,3,6-7H2
    • SMILES: O1CC1CCC1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 225.99933g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 225.99933g/mol
  • Heavy Atom Count: 12
  • Complexity: 141
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Boiling Point: 288.9±13.0 °C(Predicted)
  • Density: 1.430±0.06 g/cm3(Predicted)

2-2-(4-bromophenyl)ethyloxirane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1240825-1.0g
2-[2-(4-bromophenyl)ethyl]oxirane
876477-17-7
1g
$0.0

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